Cas no 2118356-96-8 (PROTAC CDK9 Degrader-1)

• Product Name: PROTAC CDK9 Degrader-1
• CAS No: 2118356-96-8
• MF: C₃₃H₃₅N₅O₇
• MW: 613.660308122635
• CID: 4638738
• PubChem ID: 132472236
• Update Time: 2025-06-07

PROTAC CDK9 Degrader-1 Chemical and Physical Properties

Names and Identifiers

• PROTAC CDK9 Degrader-1
• CDK9-PROTAC
• N-(5-Cyclobutyl-1H-pyrazol-3-yl)-2-(4-((5-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)pentyl)oxy)phenyl)acetamide
• N-(5-cyclobutyl-1H-pyrazol-3-yl)-2-[4-[5-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxypentoxy]phenyl]acetamide
• CS-0028478
• N-(5-cyclobutyl-1H-pyrazol-3-yl)-2-{4-[(5-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]oxy}pentyl)oxy]phenyl}acetamide
• HY-103628
• CHEMBL4519788
• AKOS037653368
• SCHEMBL21691024
• G16199
• EN300-22891599
• 2118356-96-8
• EX-A8716
• DA-57124
• N-(5-cyclobutyl-1H-pyrazol-3-yl)-2-{4-[(5-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxy}pentyl)oxy]phenyl}acetamide
• PROTAC 6

• Inchi： 1S/C33H35N5O7/c39-28-15-14-25(31(41)35-28)38-32(42)23-8-5-9-26(30(23)33(38)43)45-17-3-1-2-16-44-22-12-10-20(11-13-22)18-29(40)34-27-19-24(36-37-27)21-6-4-7-21/h5,8-13,19,21,25H,1-4,6-7,14-18H2,(H,35,39,41)(H2,34,36,37,40)
• InChI Key： WCEHIDWONYOKOJ-UHFFFAOYSA-N
• SMILES： O(CCCCCOC1C=CC(=CC=1)CC(NC1C=C(C2CCC2)NN=1)=O)C1=CC=CC2C(N(C(C=21)=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 613.25364847 g/mol
• Monoisotopic Mass: 613.25364847 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 160
• Molecular Weight: 613.7

PROTAC CDK9 Degrader-1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on PROTAC CDK9 Degrader-1

Recent Advances in PROTAC CDK9 Degrader-1 (2118356-96-8): A Novel Therapeutic Strategy for Cancer Treatment

In recent years, targeted protein degradation (TPD) has emerged as a revolutionary approach in drug discovery, with proteolysis-targeting chimeras (PROTACs) leading the charge. Among these, PROTAC CDK9 Degrader-1 (CAS: 2118356-96-8) has garnered significant attention due to its potential in oncology therapeutics. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, preclinical efficacy, and future clinical implications.

PROTAC CDK9 Degrader-1 is a bifunctional molecule designed to selectively degrade cyclin-dependent kinase 9 (CDK9), a critical regulator of transcription and cell cycle progression. Dysregulation of CDK9 is implicated in various cancers, making it an attractive therapeutic target. The compound's structure consists of a CDK9-binding ligand linked to an E3 ubiquitin ligase recruiter, facilitating ubiquitination and subsequent proteasomal degradation of CDK9. Recent studies have demonstrated its high specificity and potency in reducing CDK9 levels in vitro and in vivo.

A 2023 study published in *Journal of Medicinal Chemistry* elucidated the pharmacokinetic profile of PROTAC CDK9 Degrader-1, revealing favorable oral bioavailability and sustained target engagement in xenograft models. Notably, the compound exhibited robust antitumor activity in hematological malignancies, with complete tumor regression observed in certain models at tolerated doses. These findings underscore its potential as a first-in-class CDK9 degrader for clinical development.

Mechanistic studies have further revealed that PROTAC CDK9 Degrader-1 induces rapid depletion of CDK9 within 2 hours post-treatment, leading to downregulation of MCL-1 and MYC—two oncoproteins dependent on CDK9-mediated transcription. This dual effect distinguishes it from traditional CDK9 inhibitors, which often face compensatory resistance mechanisms. Comparative analyses suggest superior efficacy and durability of response compared to small-molecule inhibitors like flavopiridol.

Despite these advances, challenges remain in optimizing the therapeutic window and addressing potential off-target effects. Ongoing structure-activity relationship (SAR) studies aim to refine the linker chemistry and ligase-binding moieties to enhance selectivity. Additionally, combination strategies with BCL-2 inhibitors (e.g., venetoclax) are being explored to overcome microenvironment-mediated resistance in solid tumors.

In conclusion, PROTAC CDK9 Degrader-1 represents a paradigm shift in targeting CDK9-dependent cancers. Its unique mechanism, coupled with compelling preclinical data, positions it as a promising candidate for IND-enabling studies. Future research should focus on biomarker identification and translational studies to accelerate clinical validation.